Cas no 1044511-73-0 (5-(4-Ethoxy-3-fluoro-phenyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(4-Ethoxy-3-fluoro-phenyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1044511-73-0
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• MDL: MFCD05181669
• CID: 3056483
• PubChem ID: 8027315
• Update Time: 2025-08-03

5-(4-Ethoxy-3-fluoro-phenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-Ethoxy-3-fluoro-phenyl)-1H-pyrazole-4-carbaldehyde
• STK894149
• CS-0440212
• EN300-6502541
• G54310
• 5-(4-ethoxy-3-fluorophenyl)-1H-pyrazole-4-carbaldehyde
• BBL021436
• 1044511-73-0
• AKOS005144411
• Z3214214702
• MFCD05181669
• 3-(4-Ethoxy-3-fluorophenyl)-1H-pyrazole-4-carbaldehyde

• MDL： MFCD05181669
• Inchi： 1S/C12H11FN2O2/c1-2-17-11-4-3-8(5-10(11)13)12-9(7-16)6-14-15-12/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： ZSSGTYSQPWHWHL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1=C(C=O)C=NN1)OCC

Computed Properties

• Exact Mass: 234.08045576Da
• Monoisotopic Mass: 234.08045576Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-(4-Ethoxy-3-fluoro-phenyl)-1H-pyrazole-4-carbaldehyde

Research Briefing on 5-(4-Ethoxy-3-fluoro-phenyl)-1H-pyrazole-4-carbaldehyde (CAS: 1044511-73-0)

5-(4-Ethoxy-3-fluoro-phenyl)-1H-pyrazole-4-carbaldehyde (CAS: 1044511-73-0) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive compounds. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial drug discovery. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent literature highlights the importance of 5-(4-Ethoxy-3-fluoro-phenyl)-1H-pyrazole-4-carbaldehyde as a versatile building block in organic synthesis. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role in the synthesis of pyrazole-based kinase inhibitors, which exhibit promising activity against various cancer cell lines. The compound's aldehyde functionality allows for further derivatization, enabling the introduction of diverse pharmacophores to enhance biological activity and selectivity. Computational modeling studies have also suggested that the ethoxy and fluoro substituents on the phenyl ring contribute to improved binding affinity with target proteins, such as cyclin-dependent kinases (CDKs) and epidermal growth factor receptors (EGFRs).

In addition to its applications in oncology, 5-(4-Ethoxy-3-fluoro-phenyl)-1H-pyrazole-4-carbaldehyde has been investigated for its anti-inflammatory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. The researchers attributed this activity to the compound's ability to modulate the NF-κB signaling pathway, which plays a critical role in inflammation. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antimicrobial potential of 5-(4-Ethoxy-3-fluoro-phenyl)-1H-pyrazole-4-carbaldehyde derivatives. A recent publication in Antimicrobial Agents and Chemotherapy (2023) described the synthesis of novel pyrazole-carbaldehyde hybrids with potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study highlighted the importance of the fluoro substituent in enhancing membrane permeability and disrupting bacterial cell wall synthesis.

Despite these promising findings, challenges remain in the optimization of 5-(4-Ethoxy-3-fluoro-phenyl)-1H-pyrazole-4-carbaldehyde-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent advances in synthetic methodologies, including flow chemistry and microwave-assisted synthesis, have facilitated the rapid generation of analogs for SAR exploration. Additionally, the integration of artificial intelligence (AI) in drug design has accelerated the identification of optimal substituents for improved pharmacokinetic properties.

In conclusion, 5-(4-Ethoxy-3-fluoro-phenyl)-1H-pyrazole-4-carbaldehyde (CAS: 1044511-73-0) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. Its versatility in chemical modification and demonstrated biological activities make it a valuable tool for medicinal chemists. Future research should focus on optimizing its derivatives for clinical translation, leveraging emerging technologies such as AI and high-throughput screening. The continued exploration of this compound is expected to yield significant contributions to the field of chemical biology and drug discovery.